Cas no 1491118-90-1 (2-Amino-3-(oxan-4-yl)propanamide)

2-Amino-3-(oxan-4-yl)propanamide is a synthetic organic compound featuring a tetrahydropyran (oxane) ring linked to a propanamide backbone with an amino substituent. This structure imparts unique physicochemical properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The oxan-4-yl group enhances steric and electronic modulation, potentially improving binding affinity in bioactive molecules. Its primary advantages include high purity, stability under standard conditions, and compatibility with further functionalization, enabling diverse derivatization pathways. The compound is particularly useful in medicinal chemistry for the development of novel therapeutics, where its scaffold can serve as a key building block for targeting specific biological pathways.
2-Amino-3-(oxan-4-yl)propanamide structure
1491118-90-1 structure
Product Name:2-Amino-3-(oxan-4-yl)propanamide
CAS No:1491118-90-1
MF:C8H16N2O2
MW:172.224842071533
CID:5701924
PubChem ID:64990540
Update Time:2025-10-19

2-Amino-3-(oxan-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-4-propanamide, α-aminotetrahydro-
    • EN300-1300498
    • CS-0292516
    • 1491118-90-1
    • 2-amino-3-(oxan-4-yl)propanamide
    • AKOS014321905
    • 2-Amino-3-(tetrahydro-2h-pyran-4-yl)propanamide
    • 2-Amino-3-(oxan-4-yl)propanamide
    • Inchi: 1S/C8H16N2O2/c9-7(8(10)11)5-6-1-3-12-4-2-6/h6-7H,1-5,9H2,(H2,10,11)
    • InChI Key: CAMBYDKASFFTPF-UHFFFAOYSA-N
    • SMILES: C(C1CCOCC1)C(N)C(=O)N

Computed Properties

  • Exact Mass: 172.121177757g/mol
  • Monoisotopic Mass: 172.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 78.3Ų

Experimental Properties

  • Density: 1.100±0.06 g/cm3(Predicted)
  • Boiling Point: 351.5±17.0 °C(Predicted)
  • pka: 15.94±0.50(Predicted)

2-Amino-3-(oxan-4-yl)propanamide Pricemore >>

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